Cas no 2877643-56-4 (N-cyclopropyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperidine-3-carboxamide)

• Product Name: N-cyclopropyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperidine-3-carboxamide
• CAS No: 2877643-56-4
• MF: C₁₃H₂₀N₄O₂S
• MW: 296.388501167297
• CID: 5328601
• PubChem ID: 165434500
• Update Time: 2025-06-23

N-cyclopropyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040867466
• N-cyclopropyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperidine-3-carboxamide
• F6753-3071
• 2877643-56-4
• N-Cyclopropyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]-3-piperidinecarboxamide

• Inchi： 1S/C13H20N4O2S/c1-19-8-11-15-13(20-16-11)17-6-2-3-9(7-17)12(18)14-10-4-5-10/h9-10H,2-8H2,1H3,(H,14,18)
• InChI Key： CAEOJTJVTDNTDU-UHFFFAOYSA-N
• SMILES： N1(C2SN=C(COC)N=2)CCCC(C(NC2CC2)=O)C1

Computed Properties

• Exact Mass: 296.13069707g/mol
• Monoisotopic Mass: 296.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.44±0.20(Predicted)

Additional information on N-cyclopropyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperidine-3-carboxamide

N-cyclopropyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperidine-3-carboxamide (CAS No. 2877643-56-4): An Overview of a Promising Compound in Medicinal Chemistry

N-cyclopropyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperidine-3-carboxamide (CAS No. 2877643-56-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is characterized by the presence of a thiadiazole ring and a cyclopropyl group, which contribute to its distinct pharmacological properties.

The thiadiazole ring is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of this ring into the N-cyclopropyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperidine-3-carboxamide molecule enhances its stability and bioavailability, making it a promising candidate for drug development.

Recent research has focused on the cyclopropyl group's role in modulating the compound's pharmacokinetic and pharmacodynamic profiles. Studies have shown that the cyclopropyl moiety can improve the compound's lipophilicity and metabolic stability, which are crucial factors in determining its therapeutic efficacy. This is particularly important in the development of drugs targeting central nervous system (CNS) disorders, where blood-brain barrier penetration is essential.

The methoxymethyl substituent on the thiadiazole ring further contributes to the compound's unique properties. This functional group has been shown to enhance solubility and reduce toxicity, making N-cyclopropyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperidine-3-carboxamide an attractive candidate for various therapeutic applications. Additionally, the methoxymethyl group can influence the compound's binding affinity to specific receptors or enzymes, which is critical for its biological activity.

In preclinical studies, N-cyclopropyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperidine-3-carboxamide has demonstrated promising results in several disease models. For instance, it has shown potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The compound's ability to inhibit viral replication without causing significant cytotoxicity makes it a potential lead for antiviral drug development.

Moreover, N-cyclopropyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperidine-3-carboxamide has been evaluated for its anti-inflammatory properties. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural features of N-cyclopropyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperidine-3-carboxamide also make it an interesting candidate for cancer research. Preliminary studies have indicated that the compound can induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is a desirable property for anticancer drugs and warrants further investigation.

Despite its promising potential, N-cyclopropyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperidine-3-carboxamide is still in the early stages of development. Ongoing research aims to optimize its chemical structure to enhance its potency and reduce any potential side effects. Additionally, clinical trials are necessary to evaluate its safety and efficacy in human subjects.

In conclusion, N-cyclopropyl-1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperidine-3-carboxamide (CAS No. 2877643-56-4) represents a novel and promising compound with diverse therapeutic applications. Its unique structural features and biological activities make it an exciting area of research in medicinal chemistry. As more studies are conducted and our understanding of this compound deepens, it may well become a valuable addition to the pharmaceutical arsenal.